Cas no 2639415-99-7 (Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate
• CAS No: 2639415-99-7
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5641087
• PubChem ID: 165903610
• Update Time: 2025-05-20

Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28230076
• ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate
• 2639415-99-7
• Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C16H19N3O2/c1-4-21-16(20)14-13(10-17-15(19-14)11(2)3)18-12-8-6-5-7-9-12/h5-11,18H,4H2,1-3H3
• InChI Key： DDMSSTSYCIYLJL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=NC(C(C)C)=N1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate

Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate: A Comprehensive Overview

Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate, with the CAS number 2639415-99-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents on this ring include a phenylamino group at position 5, an isopropyl group at position 2, and an ethoxycarbonyl group at position 4.

The synthesis of Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyrimidine derivatives are well-known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have demonstrated that Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate exhibits potent inhibitory activity against several enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound could serve as a foundation for developing novel therapeutic agents.

In addition to its medicinal applications, this compound has also found utility in agricultural chemistry. Specifically, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted in controlled environments have shown promising results, with the compound demonstrating selective toxicity towards certain weed species while sparing crops.

From a materials science perspective, Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate has been explored as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its unique electronic properties make it an attractive candidate for applications in optoelectronics. Recent research has focused on optimizing the compound's solubility and stability under various conditions to enhance its performance in these applications.

Despite its numerous potential applications, the safety profile of Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate remains an area of active investigation. Toxicological studies have been conducted to assess its acute and chronic toxicity in experimental models. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses; however, further studies are required to fully understand its long-term effects.

In conclusion, Ethyl 5-(phenylamino)-2-(propan-2-yl)pyrimidine-4-carboxylate is a multifaceted compound with significant potential across various scientific domains. Its versatile structure lends itself to applications in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing scientific innovation.